1-(2,5-dimethoxyphenyl)-2-mercapto-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide
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Description
1-(2,5-dimethoxyphenyl)-2-mercapto-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide is a useful research compound. Its molecular formula is C13H16N2O4S2 and its molecular weight is 328.4. The purity is usually 95%.
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Scientific Research Applications
Imidazoline Receptors in Toxicology
Imidazoline receptors have been identified as significant in toxicology, with three distinct classes (I-1, I-2, and I-3) characterized for various physiological and pharmacological responses. These receptors are involved in activities such as hypotensive activity, modulation of glucose homeostasis, and interactions with monoamine oxidase, suggesting potential therapeutic applications and implications for managing imidazoline overdose. Studies indicate that the alpha-2 adrenoceptor and imidazoline receptor agonists, such as clonidine and tetrahydrozoline, bind primarily to imidazoline receptors, contributing to their toxic effects (Lowry & Brown, 2014).
Anticancer and Antibacterial Properties
- African medicinal spices and vegetables, including compounds with a thiazole nucleus, have shown significant anticancer activities. These compounds induce apoptosis and disrupt mitochondrial membrane potential in cancer cells (Kuete et al., 2017).
- Imidazole derivatives, including those with a thiazole nucleus, have exhibited notable antibacterial activity. Studies emphasize the need for further analysis of these compounds due to their promising results against both Gram-positive and Gram-negative bacterial strains, indicating a potential avenue for developing new antibacterial agents (Gâz et al., 2020).
Antimalarial and Antineoplastic Activities
- Thiazole-containing heterocycles have been recognized for their broad spectrum of biological activities, including antimalarial properties. The review highlights the importance of continued research in the field of medicinal chemistry to identify novel thiazole compounds as potential new antimalarials (Kumawat, 2017).
- Thiazole and oxazole derivatives have attracted attention in medicinal chemistry due to their wide range of biological activities, including antifungal, antiparasitic, anti-inflammatory, and anticancer activities. This systematic review emphasizes the antiproliferative and antitumor activities of these compounds, underscoring their potential as promising compounds in cancer therapy (Guerrero-Pepinosa et al., 2021).
properties
IUPAC Name |
3-(2,5-dimethoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4S2/c1-18-8-3-4-12(19-2)10(5-8)15-11-7-21(16,17)6-9(11)14-13(15)20/h3-5,9,11H,6-7H2,1-2H3,(H,14,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUOWZPYDIBDWQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)N2C3CS(=O)(=O)CC3NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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